3-propoxy-N-[2-(pyrrolidin-1-yl)-2-(thiophen-2-yl)ethyl]benzamide

• Molecular Formula: C20H26N2O2S
• Molecular Weight: 358.5 g/mol
• IUPAC Name: 3-propoxy-N-(2-pyrrolidin-1-yl-2-thiophen-2-ylethyl)benzamide
• InChI: InChI=1S/C20H26N2O2S/c1-2-12-24-17-8-5-7-16(14-17)20(23)21-15-18(19-9-6-13-25-19)22-10-3-4-11-22/h5-9,13-14,18H,2-4,10-12,15H2,1H3,(H,21,23)
• InChI Key: KGYBBQAPZPZHNN-UHFFFAOYSA-N
• Canonical SMILES: CCCOC1=CC=CC(=C1)C(=O)NCC(C2=CC=CS2)N3CCCC3

Description

3-propoxy-N-[2-(pyrrolidin-1-yl)-2-(thiophen-2-yl)ethyl]benzamide is a synthetic organic compound that features a benzamide core substituted with a propoxy group, a pyrrolidinyl group, and a thiophenyl group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-propoxy-N-[2-(pyrrolidin-1-yl)-2-(thiophen-2-yl)ethyl]benzamide typically involves multiple steps:

• Formation of the Benzamide Core: : The initial step involves the preparation of the benzamide core. This can be achieved by reacting 3-propoxybenzoic acid with thionyl chloride to form the corresponding acid chloride, which is then reacted with an amine to form the benzamide.

• Introduction of the Pyrrolidinyl Group: : The pyrrolidinyl group can be introduced via a nucleophilic substitution reaction. This involves the reaction of the benzamide with a pyrrolidine derivative under basic conditions.

• Attachment of the Thiophenyl Group: : The thiophenyl group is typically introduced through a cross-coupling reaction, such as a Suzuki or Stille coupling, using a thiophenyl boronic acid or stannane derivative.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the above synthetic routes to maximize yield and purity while minimizing costs and environmental impact. This could include the use of continuous flow reactors, advanced purification techniques, and green chemistry principles to reduce waste and improve efficiency.

Chemical Reactions Analysis

Types of Reactions

3-propoxy-N-[2-(pyrrolidin-1-yl)-2-(thiophen-2-yl)ethyl]benzamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized at the thiophenyl group to form sulfoxides or sulfones.

Reduction: Reduction reactions can target the carbonyl group of the benzamide, potentially forming amines.

Substitution: The aromatic rings can undergo electrophilic or nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide, m-chloroperbenzoic acid (m-CPBA), and potassium permanganate.

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are commonly used.

Substitution: Reagents like halogens (for electrophilic substitution) or nucleophiles (for nucleophilic substitution) can be employed under appropriate conditions.

Major Products

Oxidation: Sulfoxides or sulfones.

Reduction: Amines or alcohols.

Substitution: Various substituted derivatives depending on the reagents used.

Scientific Research Applications

Chemistry: As a building block for the synthesis of more complex molecules.

Biology: As a probe to study biological pathways and interactions.

Medicine: Potential therapeutic applications due to its structural similarity to known bioactive compounds.

Industry: Use in the development of new materials or as an intermediate in chemical manufacturing.

Mechanism of Action

The mechanism of action of 3-propoxy-N-[2-(pyrrolidin-1-yl)-2-(thiophen-2-yl)ethyl]benzamide would depend on its specific biological target. Generally, such compounds may interact with proteins, enzymes, or receptors, modulating their activity. The pyrrolidinyl and thiophenyl groups could facilitate binding to specific sites on these targets, influencing their function and leading to the desired biological effect.

Comparison with Similar Compounds

Similar Compounds

3-propoxy-N-[2-(pyrrolidin-1-yl)ethyl]benzamide: Lacks the thiophenyl group, which may reduce its binding affinity or specificity.

N-[2-(pyrrolidin-1-yl)-2-(thiophen-2-yl)ethyl]benzamide: Lacks the propoxy group, potentially altering its solubility and pharmacokinetic properties.

3-propoxy-N-[2-(morpholin-1-yl)-2-(thiophen-2-yl)ethyl]benzamide: Contains a morpholine ring instead of pyrrolidine, which could affect its biological activity and target specificity.

Uniqueness

The unique combination of the propoxy, pyrrolidinyl, and thiophenyl groups in 3-propoxy-N-[2-(pyrrolidin-1-yl)-2-(thiophen-2-yl)ethyl]benzamide may confer specific properties that are not present in similar compounds. These properties could include enhanced binding affinity, improved solubility, or unique biological activities, making it a valuable compound for further research and development.